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Compound of Interest

Compound Name: Ethyl 7-octenoate

CAS No.: 35194-38-8

Cat. No.: B1297597

Get Quote

Introduction: Ethyl 7-Octenoate as a Versatile C8
Synthon
In the intricate field of chemical ecology, the synthesis of insect pheromones stands as a critical

endeavor for the development of sustainable pest management strategies.[1][2] These

semiochemicals, often characterized by their high specificity and potency, demand precise and

efficient synthetic routes. Ethyl 7-octenoate, a readily available eight-carbon bifunctional

molecule, emerges as a highly versatile starting material in this context. Its unique structure,

featuring a terminal double bond and an ethyl ester, provides two distinct reactive sites for a

variety of chemical transformations. This application note provides a comprehensive guide for

researchers and synthetic chemists on the strategic application of ethyl 7-octenoate in the

synthesis of key insect pheromones, with a focus on the major component of the olive fruit fly

pheromone and long-chain lepidopteran pheromones.

Physicochemical Properties of Ethyl 7-Octenoate
A thorough understanding of the physical and chemical properties of ethyl 7-octenoate is

fundamental to its effective application in synthesis.
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Property Value Source

CAS Number 35194-38-8 [3]

Molecular Formula C10H18O2 [3]

Molecular Weight 170.25 g/mol [3]

Boiling Point 210.48 °C @ 760 mmHg (est.) [3]

Flash Point 176.00 °F (79.90 °C) (est.) [3]

Solubility
Insoluble in water; Soluble in

alcohol
[3]

Application I: Synthesis of the Olive Fruit Fly
Pheromone Major Component
The olive fruit fly, Bactrocera oleae, is a significant pest in olive cultivation.[4][5] Its major sex

pheromone component has been identified as 1,7-dioxaspiro[5.5]undecane.[6] The synthesis of

this spiroketal presents a compelling case for the strategic use of ethyl 7-octenoate as a

precursor to a key C8 intermediate.

Retrosynthetic Analysis and Strategy
A logical retrosynthetic disconnection of 1,7-dioxaspiro[5.5]undecane points to a dihydroxy

ketone intermediate, which can be derived from an eight-carbon chain functionalized at both

ends. Ethyl 7-octenoate provides an ideal starting point for constructing such a synthon. The

overall synthetic strategy involves the selective transformation of the ester and the terminal

alkene functionalities.

1,7-Dioxaspiro[5.5]undecaneDihydroxy Ketone Intermediate SpiroketalizationFunctionalized C8 Chain Oxidation/GrignardEthyl 7-Octenoate Functional Group Interconversion

Click to download full resolution via product page

Caption: Retrosynthetic pathway for 1,7-dioxaspiro[5.5]undecane.
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Experimental Protocols
Protocol 1: Reduction of Ethyl 7-Octenoate to 7-Octen-1-ol

The initial step involves the selective reduction of the ester moiety to a primary alcohol,

preserving the terminal double bond. Lithium aluminum hydride (LiAlH4) is a powerful reducing

agent suitable for this transformation.

Materials:

Ethyl 7-octenoate

Lithium aluminum hydride (LiAlH4)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Sodium sulfate (Na2SO4)

Hydrochloric acid (1M HCl)

Saturated sodium bicarbonate solution (NaHCO3)

Saturated sodium chloride solution (brine)

Procedure:

To a stirred suspension of LiAlH4 in anhydrous diethyl ether at 0 °C under an inert

atmosphere (e.g., nitrogen or argon), add a solution of ethyl 7-octenoate in anhydrous

diethyl ether dropwise.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture back to 0 °C and cautiously quench the excess

LiAlH4 by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and

then more water (Fieser workup).
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Filter the resulting granular precipitate and wash it thoroughly with diethyl ether.

Combine the filtrate and washings, and wash sequentially with 1M HCl, saturated NaHCO3,

and brine.

Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced

pressure to afford 7-octen-1-ol.

Expected Outcome: This protocol should yield 7-octen-1-ol in high yield (typically >90%) and

purity. The product can be characterized by NMR and IR spectroscopy.

Protocol 2: Conversion of 7-Octen-1-ol to a Key Spiroketal Precursor

Further elaboration of 7-octen-1-ol is required to generate a suitable precursor for the

spiroketal. This can be achieved through various synthetic routes, including protection of the

alcohol, hydroboration-oxidation of the alkene to introduce a second hydroxyl group, and

subsequent oxidation to a ketone.

Application II: Synthesis of Lepidopteran
Pheromones via Cross-Metathesis
Many lepidopteran pheromones are long-chain unsaturated acetates, alcohols, or aldehydes.

[7] Olefin metathesis, particularly Z-selective cross-metathesis, has emerged as a powerful tool

for the efficient synthesis of these compounds, offering advantages over traditional methods

like Wittig reactions and Lindlar hydrogenations.[1][8] Ethyl 7-octenoate, or its derivative 7-

octen-1-ol, serves as an excellent C8 building block in these reactions.

The Power of Z-Selective Cross-Metathesis
The development of ruthenium-based catalysts that favor the formation of Z-olefins has

revolutionized pheromone synthesis.[1] These catalysts allow for the coupling of two terminal

olefins to generate an internal cis-alkene with high stereoselectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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